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Compound of Interest

Compound Name:
Triheptyl benzene-1,2,4-

tricarboxylate

Cat. No.: B073009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triheptyl benzene-1,2,4-
tricarboxylate, including its chemical identity, physicochemical properties, and toxicological

profile, with a focus on its relevance to the field of drug development. Due to the limited

availability of data for this specific compound, this guide incorporates a read-across approach

from structurally similar and well-studied analogues, such as trioctyl trimellitate (TOTM) and

tri(2-ethylhexyl) trimellitate (TEHTM).

Chemical Identity and Properties
The IUPAC name for the compound is triheptyl benzene-1,2,4-tricarboxylate[1]. It is also

commonly known as triheptyl trimellitate.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

IUPAC Name
triheptyl benzene-1,2,4-

tricarboxylate
[1]

Synonyms Triheptyl trimellitate

CAS Number 1528-48-9 [1]

Molecular Formula C30H48O6 [1][2]

Molecular Weight 504.7 g/mol [1][2]

InChI Key
SYKYENWAGZGAFV-

UHFFFAOYSA-N
[1][2]

SMILES

CCCCCCCOC(=O)C1=CC(=C

(C=C1)C(=O)OCCCCCCC)C(=

O)OCCCCCCC

[1][2]

Table 2: Predicted and Experimental Physicochemical Properties

Property Value Source Notes

Physical State Liquid PubChem

Based on analogues

like trihexyl

trimellitate[3]

Boiling Point Not available

Melting Point Not available

Water Solubility Very low (predicted)

High molecular weight

esters are generally

insoluble in water.

logP (octanol/water) 10.1 (predicted) PubChemLite
Indicates high

lipophilicity[4]

Synthesis and Manufacturing
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Triheptyl benzene-1,2,4-tricarboxylate is synthesized via the esterification of trimellitic

anhydride with heptanol. This reaction is typically catalyzed by an acid.

The following is a generalized experimental protocol for the synthesis of trialkyl trimellitates,

adapted for the preparation of triheptyl benzene-1,2,4-tricarboxylate.

Reaction Setup: A reaction flask is equipped with a stirrer, a thermometer, and a condenser

with a water trap (e.g., Dean-Stark apparatus).

Reactants: Trimellitic anhydride and a molar excess of heptanol are charged into the flask. A

suitable solvent that forms an azeotrope with water, such as xylene, can be used to facilitate

water removal.

Catalyst: An acid catalyst, such as p-toluenesulfonic acid or sulfuric acid, is added to the

reaction mixture.

Reaction: The mixture is heated to reflux. The water produced during the esterification is

removed azeotropically and collected in the water trap. The reaction is monitored for

completion by measuring the amount of water collected or by analytical techniques such as

thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up and Purification:

After the reaction is complete, the mixture is cooled.

The excess heptanol and solvent are removed under reduced pressure.

The crude product is washed with an alkaline solution (e.g., sodium bicarbonate) to

remove any remaining acid catalyst and unreacted trimellitic acid.

The organic layer is then washed with water until neutral.

The final product is dried over an anhydrous salt (e.g., sodium sulfate) and may be further

purified by vacuum distillation or column chromatography to yield pure triheptyl benzene-
1,2,4-tricarboxylate.

A generalized workflow for the synthesis of triheptyl benzene-1,2,4-tricarboxylate.
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Applications in Drug Development and Related
Fields
High molecular weight trimellitate esters are primarily used as plasticizers in polymers like

polyvinyl chloride (PVC) to impart flexibility. In the context of drug development and medical

applications, these compounds are of interest as potential replacements for phthalate

plasticizers in medical devices due to their lower toxicity profiles[5].

Their biocompatibility and low volatility make them candidates for use in:

Medical Devices: Tubing, blood bags, and other flexible PVC-based medical equipment.

Drug Delivery Systems: As a carrier for hydrophobic drugs to improve solubility and

bioavailability[5]. Their non-polar nature makes them suitable for formulating lipid-based drug

delivery systems.

Biocompatible Coatings: For implants and other medical devices to reduce inflammation and

improve biocompatibility[5].

Toxicology and Metabolism
Specific toxicological data for triheptyl benzene-1,2,4-tricarboxylate is scarce. Therefore,

data from analogous compounds, primarily tri(2-ethylhexyl) trimellitate (TEHTM or TOTM), are

used for a read-across assessment.

Table 3: Summary of Toxicological Data for Analogous Trimellitates
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Endpoint Species Route Value Compound Reference

Acute Oral

Toxicity
Rat Gavage

LD50 > 2000

mg/kg

Triethylhexyl

trimellitate
[6]

Dermal

Irritation
- -

Non-irritating

(in

formulation)

Trialkyl

trimellitates
[6]

Development

al Toxicity
Rat Gavage

NOAEL >

1000

mg/kg/day

Triethylhexyl

trimellitate
[6]

Genotoxicity - - Not genotoxic
Triethylhexyl

trimellitate
[7]

Carcinogenici

ty
- -

Not expected

to be

carcinogenic

Triethylhexyl

trimellitate
[7]

The metabolism of trialkyl trimellitates has been studied in both animals and humans. The

primary metabolic pathway involves the hydrolysis of the ester bonds.

In rats administered tri(2-ethylhexyl) trimellitate orally, a significant portion is excreted

unchanged in the feces, indicating low absorption[8]. The absorbed portion is metabolized via

hydrolysis to its mono- and di-ester derivatives, as well as the corresponding alcohol (2-

ethylhexanol) and its further metabolites[6][8].

A study in human volunteers who received an oral dose of TEHTM showed that the compound

is hydrolyzed to its diester and monoester forms, which are the primary metabolites found in

the blood[9]. The major urinary biomarker was identified as 2-mono-(2-ethylhexyl)

trimellitate[9]. The study indicated a relatively low absorption rate and slow metabolism and

excretion in humans[9].

Metabolic pathway of tri(2-ethylhexyl) trimellitate, a close analogue.

Conclusion
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Triheptyl benzene-1,2,4-tricarboxylate is a high molecular weight ester with properties that

make it a potential candidate for applications in medical devices and drug delivery systems as

a safer alternative to some traditional plasticizers. While specific data for this compound is

limited, a read-across from analogous trimellitates suggests a low toxicity profile. The primary

metabolic route is through hydrolysis of the ester linkages. Further research is warranted to

fully characterize the properties and potential applications of triheptyl benzene-1,2,4-
tricarboxylate in the pharmaceutical and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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